Cas no 1805750-65-5 (Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate
• CAS No: 1805750-65-5
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 4794836
• Update Time: 2025-11-02

Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate

• Inchi： 1S/C13H16O4S/c1-3-17-13(16)10-6-9(4-5-12(14)15)7-11(8-10)18-2/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： CQHVBLPYPVQLKA-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)OCC)C=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 88.9

Additional information on Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate

Comprehensive Overview of Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate (CAS No. 1805750-65-5)

Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate (CAS No. 1805750-65-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative features a unique combination of functional groups, including a carboxyethyl moiety and a methylthio substituent, which contribute to its versatile reactivity and potential utility in drug discovery and material science. The compound's molecular structure makes it an interesting candidate for researchers exploring novel bioactive molecules and synthetic intermediates.

The chemical properties of Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate are influenced by its ester and carboxylic acid functionalities. These groups enable various chemical transformations, such as hydrolysis, esterification, and amidation, which are crucial for modifying its structure to achieve desired biological or physical properties. Recent studies have highlighted its potential as a building block for developing small-molecule inhibitors and enzyme modulators, particularly in the context of metabolic and inflammatory diseases, which are currently hot topics in biomedical research.

In the pharmaceutical industry, Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate is gaining attention due to its role in synthesizing compounds with potential therapeutic effects. Researchers are particularly interested in its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in signal transduction pathways. This aligns with the growing demand for targeted therapies and precision medicine, areas that dominate current scientific discussions and funding priorities.

From a synthetic chemistry perspective, the compound's methylthio group offers unique reactivity, enabling thioether-based modifications that are valuable in creating sulfur-containing analogs. Sulfur-containing compounds are increasingly studied for their roles in antioxidant and anti-inflammatory applications, reflecting broader trends in nutraceutical and cosmetic research. The carboxyethyl side chain further enhances its utility as a linker or spacer in drug design, facilitating the development of prodrugs or conjugates.

The market for Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate is driven by its niche applications in academic and industrial research. As the demand for custom synthesis and high-value intermediates grows, this compound is positioned as a valuable tool for chemists exploring new chemical spaces. Its relevance is further amplified by the increasing focus on sustainable chemistry and green synthesis, where efficient and atom-economical routes to complex molecules are highly sought after.

In summary, Ethyl 3-(2-carboxyethyl)-5-(methylthio)benzoate (CAS No. 1805750-65-5) represents a versatile and promising compound in modern chemical research. Its structural features and functional groups make it a valuable asset for drug discovery, material science, and synthetic chemistry. As scientific inquiry continues to evolve, this compound is likely to play an increasingly important role in addressing contemporary challenges in health and technology.